1,5-Dibromo-2-(bromomethyl)-4-methoxybenzene
Overview
Description
“1,5-Dibromo-2-(bromomethyl)-4-methoxybenzene” is a chemical compound with the linear formula C8H6Br4 . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals . The product is sold as-is, and the buyer assumes responsibility to confirm product identity and/or purity .
Scientific Research Applications
Organic Synthesis Precursors
1,5-Dibromo-2-(bromomethyl)-4-methoxybenzene and its derivatives serve as valuable precursors in organic synthesis, enabling the creation of complex molecules through various chemical transformations. For instance, derivatives such as 1,2-dibromobenzenes are crucial for reactions based on benzynes intermediate formation, showcasing the role of dibromobenzenes in synthesizing diverse organic compounds through regioselective bromination and halogen/metal permutations (Diemer, Leroux, & Colobert, 2011).
Polymer Chemistry
In polymer chemistry, this compound's derivatives facilitate the synthesis of novel polymeric materials. For example, it has been used as a bifunctional initiator in the cationic ring-opening polymerization of tetrahydrofuran, leading to polymers with unique properties like high solubility and thermal stability. These materials find applications in various fields, including electronics, coatings, and biomedicine (Cianga, Hepuzer, & Yagcı, 2002).
Supramolecular Chemistry
In supramolecular chemistry, the structural features of anisole derivatives, including those similar to 1,5-Dibromo-2-(bromomethyl)-4-methoxybenzene, have been explored for understanding molecular interactions. Studies on anisole derivatives reveal how bromine atoms influence supramolecular interactions, such as C-H...π and π-π interactions, contributing to the design of materials with specific molecular packing and properties (Nestler, Schwarzer, & Gruber, 2018).
Materials Science
In materials science, derivatives of 1,5-Dibromo-2-(bromomethyl)-4-methoxybenzene are employed in the synthesis of advanced materials. For instance, they have been utilized in the creation of conjugated polymers for electronic applications, highlighting their role in developing materials for organic electronics, including polymer solar cells and light-emitting diodes (Sanford, Perkins, Tang, Kubasiak, Reeves, & Paulisse, 1999).
Safety and Hazards
properties
IUPAC Name |
1,5-dibromo-2-(bromomethyl)-4-methoxybenzene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7Br3O/c1-12-8-2-5(4-9)6(10)3-7(8)11/h2-3H,4H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VIARZERTVLGFLY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C(=C1)CBr)Br)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7Br3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.85 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,5-Dibromo-2-(bromomethyl)-4-methoxybenzene | |
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